N-[2-(3,4-dichlorophenyl)-1,3-benzoxazol-5-yl]-2-thiophenecarboxamide

• IUPAC Name: N-[2-(3,4-dichlorophenyl)-1,3-benzoxazol-5-yl]thiophene-2-carboxamide
• InChI: InChI=1S/C18H10Cl2N2O2S/c19-12-5-3-10(8-13(12)20)18-22-14-9-11(4-6-15(14)24-18)21-17(23)16-2-1-7-25-16/h1-9H,(H,21,23)
• InChI Key: LFHGEGLUDLFOIV-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C(=O)NC2=CC3=C(C=C2)OC(=N3)C4=CC(=C(C=C4)Cl)Cl
• Molecular Formula: C18H10Cl2N2O2S
• Molecular Weight: 389.3 g/mol

Description

N-[2-(3,4-dichlorophenyl)-1,3-benzoxazol-5-yl]-2-thiophenecarboxamide, also known as DTTB, is a synthetic compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The exact mechanism of action of N-[2-(3,4-dichlorophenyl)-1,3-benzoxazol-5-yl]-2-thiophenecarboxamide is not fully understood, but it is believed to interact with specific targets in cells, leading to changes in biochemical and physiological processes. In cancer cells, N-[2-(3,4-dichlorophenyl)-1,3-benzoxazol-5-yl]-2-thiophenecarboxamide has been shown to induce cell cycle arrest and apoptosis through the activation of caspase-3 and caspase-9. In bacteria and fungi, N-[2-(3,4-dichlorophenyl)-1,3-benzoxazol-5-yl]-2-thiophenecarboxamide has been shown to inhibit the activity of certain enzymes, leading to the disruption of cell wall synthesis and cell growth.
Biochemical and Physiological Effects:
N-[2-(3,4-dichlorophenyl)-1,3-benzoxazol-5-yl]-2-thiophenecarboxamide has been shown to have a range of biochemical and physiological effects, depending on the specific application and target. In fluorescence sensing, N-[2-(3,4-dichlorophenyl)-1,3-benzoxazol-5-yl]-2-thiophenecarboxamide has been shown to have high sensitivity and selectivity for certain metal ions and amino acids. In organic electronics, N-[2-(3,4-dichlorophenyl)-1,3-benzoxazol-5-yl]-2-thiophenecarboxamide has been shown to have good charge transport properties and high stability. In biomedical research, N-[2-(3,4-dichlorophenyl)-1,3-benzoxazol-5-yl]-2-thiophenecarboxamide has been shown to have anti-cancer and anti-microbial activity.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[2-(3,4-dichlorophenyl)-1,3-benzoxazol-5-yl]-2-thiophenecarboxamide in lab experiments is its versatility and potential for multiple applications. Additionally, N-[2-(3,4-dichlorophenyl)-1,3-benzoxazol-5-yl]-2-thiophenecarboxamide is relatively easy to synthesize and has good stability. However, one limitation of N-[2-(3,4-dichlorophenyl)-1,3-benzoxazol-5-yl]-2-thiophenecarboxamide is its potential toxicity, which may limit its use in certain applications. Additionally, further research is needed to fully understand the mechanism of action and potential side effects of N-[2-(3,4-dichlorophenyl)-1,3-benzoxazol-5-yl]-2-thiophenecarboxamide.

Future Directions

There are several future directions for research on N-[2-(3,4-dichlorophenyl)-1,3-benzoxazol-5-yl]-2-thiophenecarboxamide, including:
1. Further investigation of the mechanism of action and potential side effects of N-[2-(3,4-dichlorophenyl)-1,3-benzoxazol-5-yl]-2-thiophenecarboxamide in different applications and targets.
2. Development of new synthesis methods and modifications of the N-[2-(3,4-dichlorophenyl)-1,3-benzoxazol-5-yl]-2-thiophenecarboxamide structure to improve its properties and potential applications.
3. Exploration of new applications for N-[2-(3,4-dichlorophenyl)-1,3-benzoxazol-5-yl]-2-thiophenecarboxamide, such as in the development of biosensors and other biomedical devices.
4. Investigation of the potential of N-[2-(3,4-dichlorophenyl)-1,3-benzoxazol-5-yl]-2-thiophenecarboxamide as a therapeutic agent for other diseases, such as viral infections and autoimmune disorders.
5. Further optimization of N-[2-(3,4-dichlorophenyl)-1,3-benzoxazol-5-yl]-2-thiophenecarboxamide for use in organic electronics, such as in the development of more efficient OLEDs and OFETs.
Conclusion:
N-[2-(3,4-dichlorophenyl)-1,3-benzoxazol-5-yl]-2-thiophenecarboxamide is a synthetic compound that has potential applications in various scientific fields, including fluorescence sensing, organic electronics, and biomedical research. Its mechanism of action and biochemical and physiological effects are still being studied, but it has shown promise as an anti-cancer and anti-microbial agent. Further research is needed to fully understand the potential of N-[2-(3,4-dichlorophenyl)-1,3-benzoxazol-5-yl]-2-thiophenecarboxamide and to develop new applications and synthesis methods.

Synthesis Methods

N-[2-(3,4-dichlorophenyl)-1,3-benzoxazol-5-yl]-2-thiophenecarboxamide is synthesized through a multi-step process that involves the reaction of 2-aminophenol with 3,4-dichloroaniline to form 2-(3,4-dichlorophenyl)-1,3-benzoxazole. This intermediate is then reacted with thiophene-2-carboxylic acid chloride in the presence of a base to give the final product, N-[2-(3,4-dichlorophenyl)-1,3-benzoxazol-5-yl]-2-thiophenecarboxamide.

Scientific Research Applications

N-[2-(3,4-dichlorophenyl)-1,3-benzoxazol-5-yl]-2-thiophenecarboxamide has been studied for its potential applications in various scientific fields, including fluorescence sensing, organic electronics, and biomedical research. In fluorescence sensing, N-[2-(3,4-dichlorophenyl)-1,3-benzoxazol-5-yl]-2-thiophenecarboxamide has been used as a fluorescent probe for the detection of metal ions and amino acids. In organic electronics, N-[2-(3,4-dichlorophenyl)-1,3-benzoxazol-5-yl]-2-thiophenecarboxamide has been investigated as a potential material for the fabrication of organic light-emitting diodes (OLEDs) and organic field-effect transistors (OFETs). In biomedical research, N-[2-(3,4-dichlorophenyl)-1,3-benzoxazol-5-yl]-2-thiophenecarboxamide has been studied for its potential as an anti-cancer agent and for its ability to inhibit the growth of bacteria and fungi.